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Compound of Interest

4-(2,6-Difluorophenyl)-2-
Compound Name:

hydroxypyridine
CAS No.: 1261925-13-6
Cat. No.: B6366464

Get Quote

Part 1: Executive Summary & Chemical Identity
Core Directive

This technical guide analyzes 4-(2,6-Difluorophenyl)-2-hydroxypyridine, a critical
pharmacophore scaffold often utilized in the development of kinase inhibitors (specifically PIM
and BRAF kinases) and CGRP receptor antagonists. Due to the specific fluorination pattern
(2,6-difluoro), this intermediate offers unique metabolic stability and conformational rigidity
compared to its non-fluorinated analogs.

Note on CAS Registry: While the specific CAS number for this exact substitution pattern (4-
position aryl, 2,6-difluoro) is often proprietary or indexed under specific salt forms in internal
databases, it is synthesized directly from 2,6-Difluorophenylboronic acid (CAS 162101-25-9)
and 4-lodo-2-pyridone (CAS 100696-98-4). The chemical identity below refers to the free base.

Chemical Identity Table
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Property Specification

Chemical Name 4-(2,6-Difluorophenyl)-2-hydroxypyridine
IUPAC Name 4-(2,6-difluorophenyl)-1H-pyridin-2-one
Molecular Formula C11H7F2NO

Molecular Weight 207.18 g/mol

Exact Mass 207.0496

Soluble in DMSO, DMF; Limited solubility in

Solubility
water
pKa (Calculated) ~11.0 (OH), ~0.7 (NH)
_ Exists predominantly as 4-(2,6-
Tautomerism

difluorophenyl)pyridin-2(1H)-one in solution

Part 2: Tautomeric Equilibrium & Structural Logic
The Pyridone-Hydroxypyridine Equilibrium

In the solid state and in polar solvents (DMSO, MeOH), the compound exists primarily in the 2-
pyridone (lactam) form rather than the 2-hydroxypyridine (lactim) form. This is critical for
binding interactions, as the pyridone carbonyl acts as a hydrogen bond acceptor, while the N-H
acts as a donor—a motif frequently exploited in kinase hinge binding.

e Lactam Form (Dominant): Favored by aromaticity and intermolecular hydrogen bonding
(dimerization).

e Lactim Form (Minor): Favored in non-polar solvents or when O-alkylated.

Fluorine Substitution Logic (2,6-Difluoro)

The 2,6-difluoro substitution on the phenyl ring serves two key medicinal chemistry functions:

o Conformational Lock: The ortho-fluorines create steric repulsion with the pyridine ring
protons (H3/H5), forcing the two rings to twist out of planarity. This "twisted" conformation
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often improves selectivity for enzyme pockets that cannot accommodate planar biaryl
systems.

o Metabolic Blockade: The 2 and 6 positions are common sites for oxidative metabolism
(CYP450). Fluorine substitution blocks these sites, extending the half-life (

) of the parent drug.

Part 3: Synthetic Protocols & Causality
Synthesis via Suzuki-Miyaura Coupling

The most robust route to this scaffold involves the palladium-catalyzed coupling of a 2,6-
difluorophenylboronic acid with a 4-halopyridone.

Reagents:

Substrate A: 2,6-Difluorophenylboronic acid (CAS 162101-25-9)

Substrate B: 4-lodo-2-pyridone (CAS 100696-98-4) or 4-Bromo-2-methoxypyridine (CAS
100696-98-4 equivalent precursor)

Catalyst: Pd(dppf)Cl2:CH2Clz or Pd(PPhs)a

Base: Na2COs or KsPOa4

Solvent: Dioxane/Water (4:1)

Protocol (Step-by-Step):

Charge: In a reaction vessel, combine 4-iodo-2-pyridone (1.0 eq), 2,6-difluorophenylboronic
acid (1.2 eq), and Na2COs (2.5 eq).

Inert: Evacuate and backfill with Nitrogen (3x) to remove oxygen (critical to prevent
homocoupling).

Catalyst: Add Pd(dppf)Clz (0.05 eq) under nitrogen flow.

Reaction: Heat to 90°C for 12-16 hours. Monitor by LC-MS for disappearance of the iodide.
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o Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry organic layer over
Naz2SO0Oa.

 Purification: The product often precipitates or can be purified via flash chromatography (0-
10% MeOH in DCM).

Visualization: Synthetic Workflow
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Figure 1: Synthetic workflow for the preparation of 4-(2,6-Difluorophenyl)-2-hydroxypyridine
via Suzuki coupling.

Part 4: Therapeutic Applications & Context[3][4][6]
Kinase Inhibitor Design (PIM/BRAF)

This scaffold is a bioisostere for other biaryl systems found in PIM kinase inhibitors. The
pyridone moiety mimics the hydrogen-bonding pattern of the adenine ring of ATP, allowing it to
anchor into the kinase hinge region.

e Mechanism: The N-H (donor) and C=0 (acceptor) form a bidentate interaction with the
kinase backbone (e.g., Glul21/Val123 in PIM1).

o Selectivity: The 2,6-difluoro group induces a twist that fits into the hydrophobic pocket
adjacent to the gatekeeper residue, often improving selectivity against other kinases.

CGRP Receptor Antagonists

In the development of migraine therapeutics (gepants), 2-pyridone derivatives are explored as
polar cores to improve oral bioavailability. The 2,6-difluorophenyl group provides the necessary
lipophilicity to cross the blood-brain barrier (if central action is desired) or improve potency at
the peripheral CGRP receptor.

Part 5: Analytical Characterization (QC)

To validate the synthesis, the following analytical parameters must be met.
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Method Expected Signal /| Parameter

0 11.5 (brs, 1H, NH); 6 7.5-7.6 (m, 1H, Ar-H
1H NMR (DMSO-ds) para); 6 7.2-7.3 (m, 2H, Ar-H meta); 4 6.4 (d,
1H, Py-H3); 6 6.0 (s, 1H, Py-H5).

0 -110to -115 ppm (s, 2F). A single signal
1F NMR indicates equivalence of the 2,6-fluorines (free

rotation).

LC-MS (ESI+) [M+H]* = 208.2. Retention time depends on
- +
column (C18), expected to be moderately polar.

Appearance Off-white to pale yellow solid.

QC Decision Tree

Signal -112 ppm Release for

Bioassay

_ Purity >95%?

1H NMR
Crude Product (DMSO-d6) ¢ Recrystallize
(EtOH)

Click to download full resolution via product page
Figure 2: Quality Control decision tree for validating the synthesized scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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